molecular formula C21H19F3N4OS2 B2894204 3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one CAS No. 847403-70-7

3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

Cat. No. B2894204
CAS RN: 847403-70-7
M. Wt: 464.53
InChI Key: JBDOGSPETMNXPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a 1,2,4-triazole ring and a benzo[d]thiazol-2(3H)-one ring, both of which are common structures in pharmaceutical compounds. The presence of a trifluoromethyl group suggests that the compound might have interesting reactivity and properties .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the trifluoromethyl group and the heterocyclic rings. For example, the trifluoromethyl group is known to be a good leaving group in certain conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which might influence its solubility and stability .

Scientific Research Applications

Antimycobacterial Applications

A study conducted by Shinde et al. (2019) explores the synthesis of a new series of 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole derivatives. These compounds demonstrated significant activity against Mycobacterium tuberculosis H37Ra strain, suggesting their potential as antitubercular agents. This research indicates the relevance of similar compounds, including 3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one, in developing new antitubercular drugs (Shinde et al., 2019).

Catalytic Applications

The work by Saleem et al. (2013) involves the synthesis of half-sandwich Ruthenium(II) complexes using triazole-based organosulfur/-selenium ligands. These complexes showed potential in catalytic oxidation and transfer hydrogenation. Given the structural similarity, 3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one may also exhibit catalytic properties useful in organic synthesis and industrial applications (Saleem et al., 2013).

Anticancer Applications

A study by Gomha et al. (2017) describes the synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety, which displayed potent anticancer activities. This suggests the potential of structurally related compounds, such as 3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one, in cancer research and therapy (Gomha et al., 2017).

Photovoltaic Applications

Research by Liu et al. (2013) on the synthesis of copolymers based on benzo[1,2-b:4,5-b']dithiophene and thiazole indicates the potential use of thiazole derivatives in polymer solar cell applications. Compounds like 3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one might find applications in the development of new materials for photovoltaic technologies (Liu et al., 2013).

properties

IUPAC Name

3-[[5-butan-2-ylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19F3N4OS2/c1-3-13(2)30-19-26-25-18(12-27-16-9-4-5-10-17(16)31-20(27)29)28(19)15-8-6-7-14(11-15)21(22,23)24/h4-11,13H,3,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBDOGSPETMNXPX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)SC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)CN3C4=CC=CC=C4SC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19F3N4OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-((5-(sec-butylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.